Cas no 847946-95-6 ((1S,4S)-1-(2-Hydroxyethyl)-7,7-dimethylbicyclo[2.2.1]heptane-2,3-dione)
847946-95-6 structure
Product Name:(1S,4S)-1-(2-Hydroxyethyl)-7,7-dimethylbicyclo[2.2.1]heptane-2,3-dione
CAS No:847946-95-6
MF:C11H16O3
MW:196.242943763733
CID:989646
Update Time:2023-08-03
(1S,4S)-1-(2-Hydroxyethyl)-7,7-dimethylbicyclo[2.2.1]heptane-2,3-dione Chemical and Physical Properties
Names and Identifiers
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- INDEX NAME NOT YET ASSIGNED
- (1S,4S)-1-(2-Hydroxyethyl)-7,7-dimethylbicyclo[2.2.1]heptane-2,3-dione
- (1S,4S)-1-(2-HYDROXYETHYL)-7,7-DIMETHYL-BICYCLO[2.2.1]HEPTANE-2,3-DIONE
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- Inchi: 1S/C11H16O3/c1-10(2)7-3-4-11(10,5-6-12)9(14)8(7)13/h7,12H,3-6H2,1-2H3/t7-,11-/m1/s1
- InChI Key: QNCIMAMUXGXBPL-RDDDGLTNSA-N
- SMILES: O=C1C([C@H]2CC[C@]1(CCO)C2(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 306
- XLogP3: 0.7
- Topological Polar Surface Area: 54.4
(1S,4S)-1-(2-Hydroxyethyl)-7,7-dimethylbicyclo[2.2.1]heptane-2,3-dione Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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